Cas no 2680803-63-6 (tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate)

• Product Name: tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate
• CAS No: 2680803-63-6
• MF: C₁₅H₁₈BrN₃O₂
• MW: 352.226322650909
• CID: 6241066
• PubChem ID: 165925918
• Update Time: 2025-06-08

tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298746
• 2680803-63-6
• tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate

• Inchi： 1S/C15H18BrN3O2/c1-10-9-13(17-14(20)21-15(2,3)4)19(18-10)12-7-5-11(16)6-8-12/h5-9H,1-4H3,(H,17,20)
• InChI Key： SUYRHTGKIDPELQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=CC(C)=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 351.05824g/mol
• Monoisotopic Mass: 351.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate

Introduction to tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate (CAS No. 2680803-63-6)

tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate (CAS No. 2680803-63-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The structure of tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate is composed of a tert-butyl carbamate moiety attached to a 1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl group. The tert-butyl carbamate functionality is known for its ability to enhance the stability and solubility of molecules, making it a valuable component in drug design. The 1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl moiety, on the other hand, introduces bromine and methyl substituents that can significantly influence the compound's biological activity and pharmacokinetic properties.

Recent research has focused on the potential of this compound as a lead molecule for the development of new drugs. Studies have shown that tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated potent inhibitory activity against a specific enzyme implicated in cancer progression, suggesting its potential as an anticancer agent.

Moreover, the pharmacological profile of tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate has been extensively evaluated in preclinical studies. These studies have highlighted its favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity. The compound's ability to cross the blood-brain barrier has also been noted, making it a promising candidate for central nervous system (CNS) disorders.

In addition to its therapeutic potential, tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate has been explored for its use as a chemical probe in biological research. Its unique structure allows it to interact with specific biomolecules, providing valuable insights into molecular mechanisms and pathways. This application is particularly relevant in the context of drug discovery and development, where understanding target engagement and mechanism of action is crucial.

The synthesis of tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the 1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yamine intermediate, which is then reacted with tert-butyl chloroformate to yield the final product. The synthetic route is robust and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

From a safety perspective, tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate is generally considered safe when handled under appropriate conditions. However, as with any chemical compound, proper safety protocols should be followed to minimize potential risks. This includes using personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, tert-butyl N-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-yl]carbamate (CAS No. 2680803-63-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent or chemical probe.